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Compound of Interest

Compound Name: CFM-5

CAS No.: 639507-03-2

Cat. No.: B1668463

Get Quote

Application Notes and Protocols for CFM-5
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and handling of

CFM-5, a potent anti-cancer agent. Adherence to these guidelines is crucial for ensuring the

stability, efficacy, and reproducibility of experimental results.

Introduction to CFM-5
CFM-5 is a small molecule inhibitor that targets the interaction between Cell Division Cycle and

Apoptosis Regulator Protein 1 (CARP-1/CCAR1) and the Anaphase-Promoting Complex

subunit 2 (APC-2).[1][2] This inhibition disrupts the normal function of the anaphase-promoting

complex, a key regulator of the cell cycle, leading to the induction of apoptosis in cancer cells.

[1][2] CFM-5 has shown efficacy in inhibiting the proliferation of medulloblastoma cells, making

it a compound of interest in cancer research and drug development.[3]

Chemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1668463#bc-rfq
https://www.benchchem.com/product/b1668463/docs?utm_src=pdf-body#protocol-for-dissolving-and-storing-cfm-5-for-experiments
https://www.benchchem.com/product/b1668463/docs?utm_src=pdf-body#protocol-for-dissolving-and-storing-cfm-5-for-experiments
https://www.benchchem.com/product/b1668463/docs?utm_src=pdf-body#protocol-for-dissolving-and-storing-cfm-5-for-experiments
https://www.oncotarget.com/article/3376/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4466629/
https://www.oncotarget.com/article/3376/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4466629/
https://www.benchchem.com/product/b1668463/docs?utm_src=pdf-body#protocol-for-dissolving-and-storing-cfm-5-for-experiments
https://www.medchemexpress.com/cfm-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Target CARP-1/CCAR1-APC-2 Interaction

Biological Activity
Induces apoptosis, inhibits medulloblastoma cell

proliferation.[3]

IC₅₀
0.75 μM for CARP-1/CCAR1-APC-2

interaction[3]

Experimental Protocols
Protocol 1: Preparation of CFM-5 Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of CFM-5, which

can be stored for later use.

Materials:

CFM-5 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh the desired amount of CFM-5 powder using a calibrated

precision balance in a sterile environment.

Dissolution: Add the appropriate volume of anhydrous DMSO to the CFM-5 powder to

achieve the desired stock concentration (e.g., 10 mM).
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Mixing: Vortex the solution thoroughly until the CFM-5 is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if precipitation is observed.[3]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3]

Stock Solution Concentration Table:

Desired Stock Concentration
Volume of DMSO to add per 1 mg of CFM-
5

1 mM 2.1534 mL

5 mM 0.4307 mL

10 mM 0.2153 mL

Note: This table is based on a molecular weight of 464.5 g/mol for CFM-5.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the CFM-5 stock solution to the final working

concentration for use in cell culture experiments.

Materials:

CFM-5 stock solution (e.g., 10 mM in DMSO)

Sterile cell culture medium appropriate for the cell line

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:
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Thawing: Thaw a single aliquot of the CFM-5 stock solution at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in cell culture medium to

achieve the final desired working concentration. It is recommended to prepare an

intermediate dilution to ensure accuracy.

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the CFM-5 treated samples.

Immediate Use: Use the freshly prepared working solutions immediately for your

experiments. Do not store diluted aqueous solutions of CFM-5.

Solubility Data
CFM-5 has been shown to be soluble in various solvent systems. The following table

summarizes the solubility data for in vivo and in vitro applications.

Solvent System Solubility Application

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 5 mg/mL (10.77 mM) In vivo

10% DMSO, 90% Corn Oil ≥ 5 mg/mL (10.77 mM) In vivo

DMSO ≥ 15 mg/mL (32.29 mM) In vitro

Data obtained from MedchemExpress.[3]

Storage and Stability
Proper storage of CFM-5 is critical to maintain its chemical integrity and biological activity.

Storage Temperature Shelf Life of Stock Solution

-20°C 1 month[3]

-80°C 6 months[3]
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Important Considerations:

Avoid repeated freeze-thaw cycles of the stock solution.

Protect the compound from light.

Always use anhydrous solvents to prevent hydrolysis.

Visualizations
Experimental Workflow for CFM-5 Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

